Cas no 85443-48-7 (2H-1-Benzopyran-3,5,7-triol,2-(2,2-diphenyl-1,3-benzodioxol-5-yl)-3,4-dihydro-, (2R,3S)-)

• Product Name: 2H-1-Benzopyran-3,5,7-triol,2-(2,2-diphenyl-1,3-benzodioxol-5-yl)-3,4-dihydro-, (2R,3S)-
• CAS No: 85443-48-7
• MF: C₂₈H₂₂O₆
• MW: 454.470688343048
• CID: 722412
• PubChem ID: 65639
• Update Time: 2025-07-11

2H-1-Benzopyran-3,5,7-triol,2-(2,2-diphenyl-1,3-benzodioxol-5-yl)-3,4-dihydro-, (2R,3S)- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3,5,7-triol,2-(2,2-diphenyl-1,3-benzodioxol-5-yl)-3,4-dihydro-, (2R,3S)-
• (2R,3S)-2-(2,2-diphenyl-1,3-benzodioxol-5-yl)-3,4-dihydro-2H-chromene-3,5,7-triol
• BENCIANOL
• ZY15051
• ZY-15051
• C4A4TVM56F
• (2R,3S)-3,4-Dihydro-2-(3,4((diphenylmethylen)dioxy)phenyl)-2H-chromen-3,5,7-triol
• DA-71369
• DTXSID60234667
• 3',4'-((diphenylmethylene)dioxy)-3,5,7-flavantriol
• UNII-C4A4TVM56F
• NGJOOUAZHCZCOW-WNCULLNHSA-N
• EINECS 287-240-1
• NS00064979
• SCHEMBL2109319
• CHEMBL2106469
• HY-101573
• (2R,3S)-3',4'-((Diphenylmethylene)dioxy)-3,5,7-flavantriol
• Bencianolum [Latin]
• Bencianol [INN]
• Q27275176
• AKOS040732562
• 85443-48-7
• Bencianolum
• CS-6689

• Inchi： 1S/C28H22O6/c29-20-14-22(30)21-16-23(31)27(32-25(21)15-20)17-11-12-24-26(13-17)34-28(33-24,18-7-3-1-4-8-18)19-9-5-2-6-10-19/h1-15,23,27,29-31H,16H2/t23-,27+/m0/s1
• InChI Key： NGJOOUAZHCZCOW-WNCULLNHSA-N
• SMILES： O1C2C=C(C=C(C=2C[C@@H]([C@H]1C1C=CC2=C(C=1)OC(C1C=CC=CC=1)(C1C=CC=CC=1)O2)O)O)O

Computed Properties

• Exact Mass: 454.14163842g/mol
• Monoisotopic Mass: 454.14163842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 3
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 88.4Ų

Experimental Properties

• Color/Form: Solid
• Density: 1.4±0.1 g/cm3
• Boiling Point: 687.9±55.0 °C at 760 mmHg
• Flash Point: 369.8±31.5 °C
• Vapor Pressure: 0.0±2.3 mmHg at 25°C

2H-1-Benzopyran-3,5,7-triol,2-(2,2-diphenyl-1,3-benzodioxol-5-yl)-3,4-dihydro-, (2R,3S)- Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavan-3-ols
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavans Flavan-3-ols